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Compound of Interest

Compound Name: (R)-Timolol-d9 (maleate)
Cat. No.: B12405679
Get Quote

Executive Summary & Chemical Architecture

(R)-Timolol-d9 (maleate) is a stable isotope-labeled enantiomer of the non-selective beta-
adrenergic antagonist Timolol.[1] While the (S)-enantiomer is the clinically active
pharmacophore for glaucoma and hypertension, the (R)-enantiomer serves as a critical tool in
chiral chromatography and pharmacokinetic profiling.[1]

The "d9" designation indicates the replacement of nine hydrogen atoms with deuterium (

) on the tert-butyl group.[1] This specific labeling provides a mass shift of +9 Da, ideal for
preventing isotopic overlap (crosstalk) with the native analyte during mass spectrometry.[1]

Molecular Identity Table
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Property Specification

(R)-1-(tert-butylamino-d9)-3-((4-morpholino-
1,2,5-thiadiazol-3-yl)oxy)propan-2-ol maleate

Chemical Name

26839-77-0 (Unlabeled Parent); Label-specific

CAS varies by vendor

CAS Number

Molecular Formula

Molecular Weight ~441.55 g/mol (Salt); Free base ~325.48 g/mol

) ) 99% deuterated forms (
Isotopic Purity

)
Appearance White to off-white crystalline solid
Solubility Methanol, Water, DMSO

Hazard Identification & Toxicological Context

While (R)-Timolol exhibits approximately 1/80th the beta-blocking potency of (S)-Timolol at
extraocular receptors, it retains significant biological activity, particularly in intraocular pressure
reduction.[2] Therefore, it must be handled with the same high-level safety protocols as the
active pharmaceutical ingredient (API).

GHS Classification (derived from Timolol Maleate)

The following classifications apply to the salt form based on the parent compound's toxicology:

e Reproductive Toxicity (Category 2): H361 - Suspected of damaging fertility or the unborn
child.[1][3][4][5][6]

o Specific Target Organ Toxicity - Repeated Exposure (Category 1): H372 - Causes damage to
organs (cardiovascular system, lungs) through prolonged or repeated exposure.[1]

o Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][4]

Mechanism of Toxicity
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The primary risk stems from adrenergic blockade.[1] Even the (R)-isomer can induce systemic
beta-blockade effects if absorbed in sufficient quantities, leading to:

e Bradycardia: Slowed heart rate.[1]
e Bronchospasm: Critical risk for researchers with asthma/COPD.[1]

o Hypotension: Dizziness or syncope.[1]

Safe Handling & Containment Protocol

This protocol is designed to prevent inhalation of particulates and dermal absorption, the two
most common exposure routes in a research setting.[1]

Engineering Controls

e Primary Barrier: All weighing and solubilization of the solid powder must be performed in a
Class Il Biological Safety Cabinet (BSC) or a certified chemical fume hood with a face
velocity > 100 fpm.[1]

 Static Control: Use an anti-static gun during weighing. Deuterated standards are often
expensive and available in milligram quantities; static can cause loss of material and
contamination.[1]

Personal Protective Equipment (PPE) Matrix

Zone PPE Requirement Rationale

) ) Prevents inhalation of airborne
) N95 or P100 Respirator (if ) ) ]
Respiratory ] particulates during spill
outside hood)
cleanup.[1]

. Timolol salts are water-soluble
Double Nitrile Gloves (0.11
Dermal _ and can permeate
mm min) ) )
compromised skin.[1]

Protects against mucosal
Ocular Chemical Splash Goggles absorption via the eyes (highly

vascularized).[1]
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Visualized Safety Decision Tree

The following diagram outlines the immediate response logic for exposure events.

Exposure Event Detected

Identify Exposure Type

Inhalation Dermal Contact Ocular Contact
(Dust/Aerosol) (Liquid/Solid)
1. Move to Fresh Air 1. Remove Contaminated Clothing 1. Flush w/ Water (15 min)
2. Oxygen if breathing diff. 2. Wash w/ Soap & Water (15 min) 2. Remove Contacts
3. Medical Attn (Bronchospasm risk) 3. Monitor Pulse/BP 3. Urgent Ophthalmology Consult

\ /

Report to EHS &
Monitor for Systemic Beta-Blockade

Click to download full resolution via product page

Figure 1: Emergency response decision matrix for (R)-Timolol-d9 exposure.[1] Note the
emphasis on bronchospasm monitoring.

Analytical Application: LC-MS/MS Internal Standard

(R)-Timolol-d9 is primarily used as an Internal Standard (IS) for the quantification of Timolol in
biological matrices (plasma, aqueous humor).[1]

Why (R)-Timolol-d9?

 Chiral Differentiation: In chiral LC methods, (R)-Timolol-d9 co-elutes with (R)-Timolol but is
mass-resolved.[1] This allows precise quantification of the (R)-impurity in (S)-Timolol drug
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substances.[1]

o Matrix Effect Compensation: As a stable isotope, it mirrors the ionization
suppression/enhancement experienced by the analyte.[1]

o Deuterium Location: The d9 label on the tert-butyl group is metabolically stable and resistant
to Hydrogen/Deuterium (H/D) exchange in aqueous mobile phases.[1]

Preparation Workflow

Critical Note: Deuterated standards are hygroscopic. Allow the vial to equilibrate to room

temperature before opening to prevent condensation, which can degrade the maleate salt.[1]

Primary Stock - . Working Standard - Spiking Solution Precipitate Protein . o
1 mg/mL in MeOH Dilution 1:100 10 pg/mL in 50:50 MeOH:H20 Dilution Add to Samples Inject Supernatant L%a‘am;‘g:;‘]'g”
Store at -20°C Prepare Weekly (Final Conc: ~50 ng/mL)

Click to download full resolution via product page

Figure 2: Recommended workflow for preparing (R)-Timolol-d9 internal standard solutions to
ensure stability and accuracy.

Mass Spectrometry Parameters (Guideline)

« lonization: ESI Positive mode (
).
e Precursor lon: m/z ~326.3 (Unlabeled) vs. m/z ~335.4 ((R)-Timolol-d9).[1]

e Product lons: The fragmentation pattern typically yields a characteristic loss of the side
chain.[1]

o Primary Transition:[1] 335.4

270.2 (Loss of morpholino ring fragment).[1]

o Secondary Transition: 335.4
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82.1 (Fragment of the deuterated t-butyl amine).[1]

Storage & Stability

o Temperature: Store solid at -20°C. Solutions should also be stored at -20°C or -80°C.
 Light: Protect from light (amber vials).[1] Timolol is photosensitive.[1]

o Stability: Re-test purity annually. Deuterated compounds are generally stable but can
undergo isotope scrambling if exposed to extreme pH or catalysts.[1]

Waste Disposal

Dispose of as Hazardous Chemical Waste.[1]
e Do not flush down the drain.[1]
¢ Segregate with "Toxic" and "Reproductive Toxin" labels.[1]

e Solutions containing methanol/acetonitrile must be disposed of as Flammable/Solvent waste.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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